Mass Shift Prevents Isotopologue Interference
Flufenoxuron-d3 provides a nominal mass increase of +3 Da (491.79 Da) versus native flufenoxuron (488.77 Da), exceeding the minimum recommended threshold of ≥3 mass units for small-molecule SIL internal standards to avoid spectral overlap with the analyte's natural isotopologue distribution . Native flufenoxuron's monoisotopic mass is 488.0362 Da, with its M+2 isotopologue (from one 37Cl and contributions from 13C) exhibiting significant abundance that could interfere with a +1 or +2 deuterated IS. The +3 Da shift places the IS signal in a region free from native isotopologue interference in the MS/MS multiple reaction monitoring (MRM) channel [1]. This contrasts with hypothetical 1×D or 2×D flufenoxuron analogs, which would risk cross-talk from the native analyte's chlorine isotope pattern .
| Evidence Dimension | Mass shift adequacy for interference-free MRM detection |
|---|---|
| Target Compound Data | Flufenoxuron-d3: MW 491.79 Da (monoisotopic ~491.06 Da); +3 Da shift |
| Comparator Or Baseline | Minimum recommended mass shift: ≥3 Da for molecules <1000 Da per Acanthus Research design guidelines; hypothetical 1×D or 2×D flufenoxuron analogs would yield only +1 or +2 Da shift, risking overlap with native isotopologue clusters |
| Quantified Difference | +3 Da meets the minimum threshold; +1 or +2 Da analogs fall below it and carry demonstrated cross-talk risk |
| Conditions | Design criterion for SIL internal standards in quantitative LC-MS/MS (Tobin, Acanthus Research, 2022; Stokvis et al., Rapid Commun Mass Spectrom, 2005) |
Why This Matters
Procurement of Flufenoxuron-d3 over a 1×D or 2×D alternative directly prevents isotopologue cross-talk that would compromise LOQ and linearity in regulatory residue methods.
- [1] Human Metabolome Database. Flufenoxuron predicted LC-MS/MS spectrum. Monoisotopic mass: 488.0362 Da. Molecular formula: C21H11ClF6N2O3. View Source
